Cas no 177017-68-4 ((R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine)
177017-68-4 structure
Product Name:(R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine
CAS No:177017-68-4
MF:C11H15NO
MW:177.242902994156
CID:139008
PubChem ID:12843124
Update Time:2025-04-19
(R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine
- (R)-6-METHOXY-2-AMINOTETRALIN
- 2-Naphthalenamine,1,2,3,4-tetrahydro-6-methoxy-, (2R)-
- AG-E-27378
- CHEMBL1161325
- CTK4D6392
- FT-0690316
- I14-41147
- KB-03347
- (R)-(+)-6-METHOXY 2-AMINOTETRALIN
- (R)-2-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene
- 177017-68-4
- DTXSID80511280
- PD039219
- BDBM50474417
- 2-Naphthalenamine, 1,2,3,4-tetrahydro-6-methoxy-, (2R)-
- AKOS006273685
- 6-methoxy-2-aminotetralin
- (2R)-6-Methoxytetralin-2-amine
- (2R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine
-
- Inchi: 1S/C11H15NO/c1-13-11-5-3-8-6-10(12)4-2-9(8)7-11/h3,5,7,10H,2,4,6,12H2,1H3/t10-/m1/s1
- InChI Key: WASIYUSITZITPW-SNVBAGLBSA-N
- SMILES: O(C)C1C=CC2=C(C=1)CC[C@H](C2)N
Computed Properties
- Exact Mass: 177.11545
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 1.056
- Boiling Point: 299.6 ºC at 760 mmHg
- Flash Point: 139.7ºC
- Refractive Index: 1.547
- PSA: 35.25
- LogP: 2.21150
(R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine Related Literature
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1. Diterpenoids
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Weixuan Zeng,Ouissam El Bakouri,Henrik Ottosson Chem. Sci., 2021,12, 6159-6171
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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